Cas no 1089719-07-2 (Benzoyl-L-arginine Amide Hydrochloride Hydrate)

• Product Name: Benzoyl-L-arginine Amide Hydrochloride Hydrate
• CAS No: 1089719-07-2
• MF: C₁₃H₂₂ClN₅O₃
• MW: 331.798481464386
• MDL: MFCD00150330
• CID: 4779375
• Update Time: 2025-07-18

Benzoyl-L-arginine Amide Hydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

• Nalpha-Benzoyl-L-argininaMide Hydrochloride Monohydrate
• BENZOYL-ARGININE AMIDE MONOHYDROCHLORIDE MONOHYDRATE
• Benzoyl-arginine amide monohydrochloride monihydrate
• (S)-N-(1-amino-5-guanidino-1-oxopentan-2-yl)benzamide hydrochloride hydrate
• N-[(1S)-4-(amidinoamino)-1-carbamoylbutyl]benzamide, chloride, hydrate
• C13H19N5O2.HCl.H2O
• 6154AH
• SBB067195
• (2S)-5-carbamimidamido-2-(phenylformamido)pentanamide hydrate hydrochloride
• Benzoyl-L-arginine Amide Hydrochloride Hydrate

• MDL： MFCD00150330
• Inchi： 1S/C13H19N5O2.ClH.H2O/c14-11(19)10(7-4-8-17-13(15)16)18-12(20)9-5-2-1-3-6-9;;/h1-3,5-6,10H,4,7-8H2,(H2,14,19)(H,18,20)(H4,15,16,17);1H;1H2/t10-;;/m0../s1
• InChI Key： LQNWMEVQAWUIHX-XRIOVQLTSA-N
• SMILES： Cl.O=C([C@H](CCC/N=C(\N)/N)NC(C1C=CC=CC=1)=O)N.O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 360
• Topological Polar Surface Area: 138

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on Benzoyl-L-arginine Amide Hydrochloride Hydrate

Comprehensive Analysis of Benzoyl-L-arginine Amide Hydrochloride Hydrate (CAS No. 1089719-07-2): Properties, Applications, and Industry Trends

Benzoyl-L-arginine Amide Hydrochloride Hydrate (CAS 1089719-07-2), a derivative of L-arginine, is a specialized peptide compound gaining traction in biochemical and pharmaceutical research. Its molecular structure combines a benzoyl group with L-arginine amide, stabilized by hydrochloride hydrate salts, making it a versatile intermediate for enzymatic studies and drug development. This article explores its properties, applications, and relevance to current scientific trends like peptide-based therapeutics and cosmetic formulations.

The compound’s unique amide bond and arginine backbone contribute to its role as a substrate for proteolytic enzymes, particularly in trypsin activity assays. Researchers value its stability under physiological conditions, a feature highlighted in recent publications on enzyme kinetics and biocatalysis. With the rising demand for precision medicine, derivatives like Benzoyl-L-arginine Amide Hydrochloride Hydrate are pivotal in designing targeted therapies.

In cosmetics, its moisture-retention properties align with the booming anti-aging and skincare markets. Studies suggest its potential to enhance peptide delivery systems, a hot topic in dermatological research. Additionally, its low toxicity profile makes it suitable for in vitro applications, addressing safety concerns in consumer product formulations.

From a synthetic perspective, CAS 1089719-07-2 is synthesized via solid-phase peptide synthesis (SPPS), a method dominating discussions in green chemistry due to reduced solvent waste. Its hydrate form ensures solubility in aqueous systems, critical for biocompatibility studies. FAQs in forums often inquire about its storage conditions (recommended: 2–8°C, desiccated) and compatibility with buffers (stable in pH 4–7).

The compound’s relevance extends to nutraceuticals, where arginine derivatives are explored for vascular health. As AI-driven drug discovery accelerates, databases increasingly index CAS 1089719-07-2 for molecular docking simulations. Its cost-effective production also positions it as a candidate for large-scale bioprocessing, a key focus in industrial biotechnology.

In summary, Benzoyl-L-arginine Amide Hydrochloride Hydrate bridges multiple disciplines, from pharmacology to cosmetic science. Its adaptability to emerging technologies like lab-on-a-chip diagnostics and personalized skincare underscores its enduring value. For researchers seeking high-purity standards, third-party certifications (e.g., HPLC ≥98%) are advised to ensure reproducibility in sensitive applications.